Cas no 157027-24-2 (Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)-)
157027-24-2 structure
Product Name:Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)-
CAS No:157027-24-2
MF:C12H14O3
MW:206.237763881683
CID:107665
PubChem ID:10889047
Update Time:2025-04-18
Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)-
- 3,4-dihydroxy-2-(3-methylbut-2-enyl)benzaldehyde
- Benzaldehyde, 3,4-dihydroxy-2-(3-methyl-2-butenyl)- (9CI)
- Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-butenyl)-(9ci)
- DTXSID70447241
- 3,4-Dihydroxy-2-(3-methyl-2-buten-1-yl)benzaldehyde
- 157027-24-2
- SCHEMBL4263088
- 3,4-Dihydroxy-2-(3-methylbut-2-en-1-yl)benzaldehyde
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- Inchi: 1S/C12H14O3/c1-8(2)3-5-10-9(7-13)4-6-11(14)12(10)15/h3-4,6-7,14-15H,5H2,1-2H3
- InChI Key: ZKLYMLFAUVXDNW-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(C=O)=C1C/C=C(\C)/C)O
Computed Properties
- Exact Mass: 206.09432
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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